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Compound of Interest

Compound Name: 4-Phenoxybenzhydrazide

Cat. No.: B115805 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 4-Phenoxybenzhydrazide was located.

The following safety and handling information is based on data for structurally similar

compounds, including various benzhydrazides and phenylhydrazines. A thorough risk

assessment should be conducted by qualified personnel before handling this chemical.

This guide provides essential safety, handling, and disposal protocols for 4-
Phenoxybenzhydrazide, designed for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring personal safety and

maintaining a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Based on analogous compounds, 4-Phenoxybenzhydrazide is anticipated to be a hazardous

substance that may cause skin, eye, and respiratory irritation. Some related hydrazide

compounds are also suspected of causing genetic defects and may be harmful if swallowed or

in contact with skin.[1] A comprehensive personal protective equipment (PPE) strategy is

therefore mandatory.
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Body Part Recommended Protection Standard/Specification

Eyes/Face
Chemical safety goggles with

side shields or a face shield.

ANSI Z87.1 (US) or EN 166

(EU)

Skin (Hands)

Chemical-resistant gloves

(e.g., Nitrile rubber). Inspect

gloves before use.

EN 374

Skin (Body)

Laboratory coat. A chemical-

resistant apron is

recommended for larger

quantities.[2]

N/A

Respiratory

Use in a well-ventilated area,

preferably a chemical fume

hood. If dust or aerosols may

be generated, a NIOSH-

approved respirator with an

appropriate cartridge is

recommended.

NIOSH (US) or EN 149 (EU)

Physical and Chemical Properties (of 3-
Phenoxybenzohydrazide - Isomer)
The following data is for 3-Phenoxybenzohydrazide, an isomer of 4-Phenoxybenzhydrazide.

Properties may vary for the 4-phenoxy isomer.

Property Value

Molecular Formula C13H12N2O2[3]

Physical State White to light yellow solid[3]

Melting Point ~140-150°C[3]

Solubility Soluble in most organic solvents[3]
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Operational and Handling Protocols
Safe handling practices are crucial to prevent exposure and contamination.

Preparation:

Ensure a certified chemical fume hood is operational.

Locate and verify the functionality of the nearest safety shower and eyewash station.

Prepare all necessary equipment and reagents before handling the compound.

Step-by-Step Handling Procedure:

Don PPE: Put on all required personal protective equipment as detailed in the table above.

Weighing: To minimize dust generation, carefully weigh the solid compound within the

chemical fume hood.

Dissolution: If preparing a solution, slowly add the solid 4-Phenoxybenzhydrazide to the

solvent to avoid splashing.

Post-handling: After use, securely seal the container and store it in a designated, appropriate

location. Thoroughly clean the work area.

Doff PPE: Remove and properly dispose of gloves and any other contaminated disposable

PPE. Wash hands and forearms thoroughly with soap and water.

Emergency Procedures
Spill Response:

Minor Spill:

Evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,

vermiculite, sand).
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Carefully sweep the absorbed material into a labeled, sealable container for hazardous

waste disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Major Spill:

Evacuate the laboratory and alert others.

Contact your institution's Environmental Health and Safety (EHS) department immediately.

First Aid Measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[1]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek medical attention if

irritation persists.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[2]

Disposal Plan
Proper disposal of 4-Phenoxybenzhydrazide and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Solid Waste: Collect solid 4-Phenoxybenzhydrazide and any contaminated materials (e.g.,

weighing paper, gloves, absorbent pads) in a designated, clearly labeled, and sealed

hazardous waste container.[4]
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Liquid Waste: Collect solutions containing 4-Phenoxybenzhydrazide in a compatible,

labeled hazardous waste container. Do not mix with incompatible waste streams.

Disposal Procedure:

Labeling: Ensure the hazardous waste container is clearly labeled with "Hazardous Waste"

and the full chemical name "4-Phenoxybenzhydrazide".

Storage: Store the sealed waste container in a designated satellite accumulation area, away

from incompatible materials.

Disposal: Arrange for the collection of the hazardous waste through your institution's EHS

department or a licensed hazardous waste disposal contractor.[5]

Prohibited Disposal:DO NOT dispose of 4-Phenoxybenzhydrazide down the drain or in the

regular trash.[6][7]

Visual Workflow for Safe Handling and Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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